![molecular formula C11H8F6O2 B6154180 ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate CAS No. 1986992-00-0](/img/no-structure.png)
ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate
Overview
Description
Ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate is a useful research compound. Its molecular formula is C11H8F6O2 and its molecular weight is 286.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate involves the reaction of ethyl 2,2-difluoro-2-(bromomethyl)acetate with 4-fluoro-3-(trifluoromethyl)phenylmagnesium bromide, followed by esterification with ethanol.", "Starting Materials": [ "Ethyl 2,2-difluoro-2-(bromomethyl)acetate", "4-fluoro-3-(trifluoromethyl)phenylmagnesium bromide", "Ethanol" ], "Reaction": [ "Step 1: React ethyl 2,2-difluoro-2-(bromomethyl)acetate with 4-fluoro-3-(trifluoromethyl)phenylmagnesium bromide in anhydrous diethyl ether at -78°C to form ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate.", "Step 2: Quench the reaction with water and extract the organic layer with ethyl acetate.", "Step 3: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.", "Step 4: Esterify the crude product with ethanol in the presence of sulfuric acid and heat under reflux for several hours.", "Step 5: Cool the reaction mixture, dilute with water, and extract the organic layer with ethyl acetate.", "Step 6: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate as a white solid." ] } | |
CAS No. |
1986992-00-0 |
Molecular Formula |
C11H8F6O2 |
Molecular Weight |
286.2 |
Purity |
95 |
Origin of Product |
United States |
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